Cas no 87779-03-1 (4H-Pyrido[1,2-a]pyrimidin-4-one, 3-chloro-2-(chloromethyl)-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-chloro-2-(chloromethyl)-
• CAS No: 87779-03-1
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 652443
• PubChem ID: 13232918
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidin-4-one, 3-chloro-2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-chloro-2-(chloromethyl)-
• 3-chloro-2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one
• SCHEMBL10970382
• 87779-03-1
• DTXSID00530599
• 3-Chloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C9H6Cl2N2O/c10-5-6-8(11)9(14)13-4-2-1-3-7(13)12-6/h1-4H,5H2
• InChI Key： JYTPYUZXCBPWPI-UHFFFAOYSA-N
• SMILES： ClC1C(N2C=CC=CC2=NC=1CCl)=O

Computed Properties

• Exact Mass: 227.9857182g/mol
• Monoisotopic Mass: 227.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines